Cas no 2171247-30-4 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid
• CAS No: 2171247-30-4
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6276314
• PubChem ID: 165457664
• Update Time: 2025-05-22

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}pentanoic acid
• EN300-1576426
• 2171247-30-4

• Inchi： 1S/C25H26N4O5/c1-3-15(12-22(30)31)26-24(32)20-13-29(2)28-23(20)27-25(33)34-14-21-18-10-6-4-8-16(18)17-9-5-7-11-19(17)21/h4-11,13,15,21H,3,12,14H2,1-2H3,(H,26,32)(H,30,31)(H,27,28,33)/t15-/m1/s1
• InChI Key： LRSZFCOAGLBGLV-OAHLLOKOSA-N
• SMILES： O(C(NC1C(=CN(C)N=1)C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 123Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid

Comprehensive Analysis of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid (CAS No. 2171247-30-4)

The compound (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid (CAS No. 2171247-30-4) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and targeted therapy development.

One of the most searched questions in AI-driven drug discovery platforms is how Fmoc-protected amino acids like this compound can enhance peptide synthesis efficiency. The Fmoc group in (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid provides excellent stability during solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical manufacturing. This aligns with the growing trend of automated peptide synthesis, where researchers seek high-purity intermediates to streamline production.

Recent advancements in cancer immunotherapy have sparked interest in pyrazole-containing compounds, as they often exhibit kinase inhibitory activity. The 1-methyl-1H-pyrazol-4-yl fragment in this molecule suggests potential applications in designing small-molecule inhibitors, a hot topic in precision medicine forums. Laboratory studies indicate that similar structures may interact with immune checkpoint proteins, though specific research on CAS 2171247-30-4 remains ongoing.

From a green chemistry perspective, which dominates many scientific sustainability discussions, this compound's pentanoic acid terminus offers opportunities for water-soluble conjugation. This characteristic is crucial for developing biodegradable drug carriers, addressing the pharmaceutical industry's push toward environmentally friendly formulations. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, meeting the stringent requirements of GMP-compliant synthesis.

The chiral center at the 3R position makes this compound particularly valuable for stereoselective synthesis, a frequent search term among medicinal chemistry professionals. In computational drug design platforms, researchers often investigate how such chiral building blocks influence protein-ligand interactions. This aligns with current interests in AI-assisted molecular docking studies, where precise stereochemistry significantly impacts virtual screening results.

Quality control protocols for 2171247-30-4 emphasize its high chemical purity (>98%), measured through advanced chromatographic methods. This specification meets the demands of preclinical research teams who prioritize reproducible synthetic routes. The compound's storage stability under nitrogen atmosphere also makes it suitable for long-term research projects, a practical consideration often queried in laboratory management forums.

Emerging applications in proteomics research utilize such Fmoc-amino acid derivatives for peptide mapping and protein sequencing. The compound's carboxylate functionality enables efficient crosslinking reactions with amine-containing biomolecules, relevant to antibody-drug conjugate (ADC) development. These cutting-edge therapies represent a major focus area in contemporary biopharma innovation, driving demand for specialized intermediates like (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}pentanoic acid.

In academic publications, this compound's synthetic methodology frequently appears alongside discussions of microwave-assisted organic synthesis (MAOS), reflecting modern trends toward energy-efficient chemical processes. The heterocyclic pyrazole core also attracts attention in fragment-based drug design (FBDD), where researchers build pharmacophore models around such privileged scaffolds.

Safety data sheets highlight appropriate handling procedures for this non-hazardous research chemical, emphasizing standard laboratory PPE requirements. This information addresses common queries from safety officers in research institutions regarding chemical handling best practices. The compound's moderate solubility in polar aprotic solvents like DMSO makes it compatible with various biological assay systems, a practical consideration for high-throughput screening workflows.

Future research directions may explore this molecule's potential in peptidomimetic drug development, particularly for GPCR-targeted therapies. The combination of its Fmoc-protected amine and carboxylic acid functionalities allows versatile conjugation chemistry, meeting the needs of multidisciplinary research teams working at the interface of chemistry and biology. As personalized medicine advances, such tailored molecular building blocks will likely grow in importance for developing next-generation therapeutics.